Cas no 2292730-05-1 (Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate)

• Product Name: Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate
• CAS No: 2292730-05-1
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 6070206
• PubChem ID: 165914118
• Update Time: 2025-06-11

Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-4032223
• 2292730-05-1
• ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate
• Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate

• Inchi： 1S/C10H19NO4/c1-3-15-9(12)8(11)10(13-2)4-6-14-7-5-10/h8H,3-7,11H2,1-2H3
• InChI Key： CQPQEHIYRKZYCT-UHFFFAOYSA-N
• SMILES： O(C)C1(C(C(=O)OCC)N)CCOCC1

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.8Ų

Additional information on Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate

Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate (CAS No. 2292730-05-1): A Comprehensive Overview

Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate, identified by the CAS number 2292730-05-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their versatile applications in drug development and biochemical studies. The unique structural features of Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate make it a valuable intermediate in the synthesis of more complex molecules, particularly those aimed at therapeutic intervention.

The molecular structure of Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate consists of an acetate ester group linked to an amino group, with a tetrahydropyran ring substituent at the fourth position. This configuration imparts a high degree of reactivity, making it suitable for various chemical modifications. The presence of the 4-methoxyoxan-4-yl moiety enhances its utility in medicinal chemistry, as it provides a stable scaffold for further functionalization.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate has emerged as a promising candidate in this regard. Its ability to serve as a building block for more complex molecules has been leveraged in the synthesis of potential therapeutic agents. For instance, researchers have explored its use in creating derivatives that exhibit inhibitory effects on specific enzymes implicated in inflammatory responses.

One of the most notable applications of Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate is in the field of anti-inflammatory drug development. Studies have demonstrated that certain derivatives of this compound can interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain. By inhibiting COX activity, these derivatives offer a potential mechanism for reducing inflammation and associated symptoms.

The synthesis of Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate involves several well-established organic reactions, including esterification and nucleophilic substitution. The tetrahydropyran ring is typically introduced through a reaction between an alcohol derivative and an epoxide, followed by reduction to form the stable cyclic structure. This synthetic route is both efficient and scalable, making it suitable for industrial production.

Recent advancements in computational chemistry have further enhanced the understanding of how Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate interacts with biological targets. Molecular docking studies have been conducted to predict binding affinities and identify potential drug-like properties. These simulations have provided valuable insights into optimizing the compound's structure for improved efficacy and reduced side effects.

The pharmacological profile of derivatives derived from Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate has been extensively studied in preclinical models. Initial findings suggest that these compounds exhibit moderate to high potency in inhibiting target enzymes while maintaining good selectivity. This balance between potency and selectivity is crucial for developing drugs with minimal off-target effects.

In addition to its applications in anti-inflammatory therapy, Ethyl 2-amino-2-(4-methoxyoxan-4-yl)acetate has shown promise in other therapeutic areas. Researchers have investigated its potential role in neuroprotective agents, where it may help mitigate neurodegenerative processes by modulating neurotransmitter pathways. Furthermore, its structural motifs have been explored in the development of antimicrobial agents, targeting bacterial enzymes essential for survival.

The safety profile of Ethyl 2-amino-2-(4-methoxyoxan-4-y acetate) is another critical aspect that has been thoroughly evaluated. Preliminary toxicology studies indicate that the compound is well-tolerated at moderate doses, with no significant adverse effects observed. However, further research is needed to fully assess its long-term safety and potential interactions with other medications.

The future prospects for Ethyl 2-amino -2-(4-methoxy oxan -4 -y l ) acet ate strong > are promising, given its versatility and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in maximizing its utility and translating laboratory findings into clinical benefits.